N-(1,3-benzothiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C13H11N3OS3
• Molecular Weight: 321.4 g/mol
• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H11N3OS3/c1-8-6-18-13(14-8)19-7-11(17)16-12-15-9-4-2-3-5-10(9)20-12/h2-6H,7H2,1H3,(H,15,16,17)
• InChI Key: PBFXTFALATZQCG-UHFFFAOYSA-N
• SMILES: CC1=CSC(=N1)SCC(=O)NC2=NC3=CC=CC=C3S2

Description

N-(1,3-benzothiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide, commonly known as BTA-1, is a synthetic compound that has been extensively studied for its potential therapeutic applications. BTA-1 belongs to the family of thiosemicarbazones, which are known for their diverse biological activities including antiviral, anticancer, and antimicrobial properties.

Mechanism of Action

The mechanism of action of BTA-1 is not fully understood. However, it has been proposed that BTA-1 may act by inhibiting the activity of ribonucleotide reductase, an enzyme that is essential for DNA synthesis. This inhibition may lead to the accumulation of DNA damage and ultimately induce apoptosis in cancer cells. BTA-1 may also act by inhibiting the activity of viral proteases, which are essential for viral replication.
Biochemical and Physiological Effects:
BTA-1 has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. BTA-1 has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest at the G1 phase. Additionally, BTA-1 has been shown to inhibit the replication of the hepatitis C virus by inhibiting viral proteases.

Advantages and Limitations for Lab Experiments

BTA-1 has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity and high yields. BTA-1 has also been extensively studied for its potential therapeutic applications, which makes it a promising candidate for further research. However, BTA-1 also has some limitations for lab experiments. It has been shown to have low solubility in water, which may limit its use in certain experiments. Additionally, the mechanism of action of BTA-1 is not fully understood, which may make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on BTA-1. One potential direction is to further investigate its anticancer properties and explore its potential as a cancer therapeutic agent. Another potential direction is to investigate its antiviral properties and explore its potential as a treatment for viral infections. Additionally, further research is needed to fully understand the mechanism of action of BTA-1 and to design experiments to study its effects. Finally, research is needed to optimize the synthesis of BTA-1 and to develop new analogs with improved properties.

Synthesis Methods

BTA-1 can be synthesized using a multistep process involving the reaction of 2-aminothiazole with 2-chloroacetic acid to form 2-(2-carboxyethyl)thiazole, which is then reacted with 2-aminobenzothiazole to form BTA-1. The synthesis of BTA-1 has been optimized to yield high purity and high yields.

Scientific Research Applications

BTA-1 has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer properties by inducing apoptosis and inhibiting the growth of cancer cells. BTA-1 has also been shown to have antiviral properties by inhibiting the replication of the hepatitis C virus. Additionally, BTA-1 has been shown to have antimicrobial properties by inhibiting the growth of bacteria and fungi.